2-amino-8-phenylpyrido[4,3-b]-1,6-naphthyridine-1,9(2H,8H)-dione

• IUPAC Name: 2-amino-8-phenylpyrido[4,3-b][1,6]naphthyridine-1,9-dione
• InChI: InChI=1S/C17H12N4O2/c18-21-9-7-15-13(17(21)23)10-12-14(19-15)6-8-20(16(12)22)11-4-2-1-3-5-11/h1-10H,18H2
• InChI Key: UYKUDMKDBYZZQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=CC3=NC4=C(C=C3C2=O)C(=O)N(C=C4)N
• Molecular Formula: C17H12N4O2
• Molecular Weight: 304.30 g/mol

Description

2-amino-8-phenylpyrido[4,3-b]-1,6-naphthyridine-1,9(2H,8H)-dione, also known as GSK-3β inhibitor VIII, is a small molecule inhibitor that has gained significant attention in recent years due to its potential therapeutic applications in various diseases.

Mechanism of Action

2-amino-8-phenylpyrido[4,3-b]-1,6-naphthyridine-1,9(2H,8H)-dione acts as a potent and selective inhibitor of 2-amino-8-phenylpyrido[4,3-b]-1,6-naphthyridine-1,9(2H,8H)-dioneβ, a key enzyme that regulates various cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting 2-amino-8-phenylpyrido[4,3-b]-1,6-naphthyridine-1,9(2H,8H)-dioneβ, 2-amino-8-phenylpyrido[4,3-b]-1,6-naphthyridine-1,9(2H,8H)-dione can modulate various signaling pathways, including the Wnt/β-catenin, PI3K/Akt, and NF-κB pathways, leading to a wide range of biological effects.
Biochemical and physiological effects:
2-amino-8-phenylpyrido[4,3-b]-1,6-naphthyridine-1,9(2H,8H)-dione has been shown to have various biochemical and physiological effects, including inhibition of cancer cell growth and proliferation, improvement of cognitive function, regulation of mood and behavior, and improvement of glucose tolerance and insulin sensitivity. These effects are mediated through the modulation of various signaling pathways, as mentioned above.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-amino-8-phenylpyrido[4,3-b]-1,6-naphthyridine-1,9(2H,8H)-dione in lab experiments is its potent and selective inhibition of 2-amino-8-phenylpyrido[4,3-b]-1,6-naphthyridine-1,9(2H,8H)-dioneβ, which makes it a valuable tool for studying the role of 2-amino-8-phenylpyrido[4,3-b]-1,6-naphthyridine-1,9(2H,8H)-dioneβ in various cellular processes. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on 2-amino-8-phenylpyrido[4,3-b]-1,6-naphthyridine-1,9(2H,8H)-dione. One area of interest is the development of more potent and selective 2-amino-8-phenylpyrido[4,3-b]-1,6-naphthyridine-1,9(2H,8H)-dioneβ inhibitors that can be used in the treatment of various diseases. Another area of interest is the identification of novel signaling pathways that are modulated by 2-amino-8-phenylpyrido[4,3-b]-1,6-naphthyridine-1,9(2H,8H)-dioneβ inhibition, which could lead to the discovery of new therapeutic targets. Additionally, further studies are needed to understand the long-term effects of 2-amino-8-phenylpyrido[4,3-b]-1,6-naphthyridine-1,9(2H,8H)-dioneβ inhibition on various physiological processes.
In conclusion, 2-amino-8-phenylpyrido[4,3-b]-1,6-naphthyridine-1,9(2H,8H)-dione is a small molecule inhibitor with significant potential for therapeutic applications in various diseases. Its potent and selective inhibition of 2-amino-8-phenylpyrido[4,3-b]-1,6-naphthyridine-1,9(2H,8H)-dioneβ makes it a valuable tool for studying the role of 2-amino-8-phenylpyrido[4,3-b]-1,6-naphthyridine-1,9(2H,8H)-dioneβ in various cellular processes. Further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Synthesis Methods

The synthesis of 2-amino-8-phenylpyrido[4,3-b]-1,6-naphthyridine-1,9(2H,8H)-dione involves a series of chemical reactions, including the condensation of 2-aminopyridine with 2,6-dichloro-3-nitropyridine, followed by reduction with palladium on carbon and hydrogen gas. The resulting intermediate is then subjected to a series of reactions involving sodium hydride, 2-bromobenzaldehyde, and sodium hydroxide to yield the final product.

Scientific Research Applications

2-amino-8-phenylpyrido[4,3-b]-1,6-naphthyridine-1,9(2H,8H)-dione has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, bipolar disorder, and diabetes. In cancer research, it has been shown to inhibit the growth and proliferation of cancer cells by targeting the glycogen synthase kinase-3β (2-amino-8-phenylpyrido[4,3-b]-1,6-naphthyridine-1,9(2H,8H)-dioneβ) pathway. In Alzheimer's disease research, it has been shown to improve cognitive function and reduce amyloid-beta accumulation in the brain. In bipolar disorder research, it has been shown to regulate mood and behavior by modulating the levels of neurotransmitters in the brain. In diabetes research, it has been shown to improve glucose tolerance and insulin sensitivity by regulating the expression of key metabolic genes.